Cas no 1006446-62-3 (3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoic acid)

• Product Name: 3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoic acid
• CAS No: 1006446-62-3
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 3047017
• PubChem ID: 19616562
• Update Time: 2025-04-21

3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,5-Dimethyl-1H-pyrazol-4-yl)-propionic acid
• AKOS B021907
• AKOS PAO-0794
• ART-CHEM-BB B021907
• 3-(1,5-DIMETHYL-1H-PYRAZOL-4-YL)PROPANOIC ACID
• 3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoic acid

• Inchi： 1S/C8H12N2O2/c1-6-7(3-4-8(11)12)5-9-10(6)2/h5H,3-4H2,1-2H3,(H,11,12)
• InChI Key： OVOBLZVNLBPYGO-UHFFFAOYSA-N
• SMILES： OC(CCC1C=NN(C)C=1C)=O

Computed Properties

• Exact Mass: 168.09
• Monoisotopic Mass: 168.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2

3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoic acid Security Information

• HazardClass：IRRITANT